Cas no 2089699-45-4 (Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate)

• Product Name: Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate
• CAS No: 2089699-45-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5741951
• PubChem ID: 131533236
• Update Time: 2025-05-19

Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate
• Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate
• 2089699-45-4
• EN300-764156
• 1H-1-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-, ethyl ester

• Inchi： 1S/C13H17NO2/c1-2-16-13(15)12-9-5-7-10-6-3-4-8-11(10)14-12/h3-4,6,8,12,14H,2,5,7,9H2,1H3
• InChI Key： PHNQBYSWAJDVIQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 345.4±21.0 °C(Predicted)
• pka: 3.37±0.40(Predicted)

Additional information on Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate

Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate (CAS No. 2089699-45-4): A Comprehensive Overview

Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate, identified by the CAS number 2089699-45-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the benzazepine class, which has garnered considerable attention due to its potential biological activities and therapeutic applications. The benzazepine scaffold is known for its structural versatility and its ability to interact with various biological targets, making it a valuable scaffold for drug discovery.

The< strong>Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate molecule exhibits a complex structure characterized by a fused bicyclic system consisting of a benzene ring and a pyridine ring. This structural motif is further modified by the presence of a carboxylate ester group at the 2-position and a tetrahydropyridine ring system. The presence of these functional groups imparts unique chemical and biological properties to the compound, which make it an attractive candidate for further investigation.

In recent years, there has been growing interest in benzazepine derivatives due to their reported pharmacological activities. Studies have suggested that compounds within this class may exhibit properties such as neuroprotective, anti-inflammatory, and anticancer effects. The< strong>Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate has been investigated for its potential role in modulating various biological pathways. For instance, research indicates that it may interact with neurotransmitter receptors and ion channels, which could have implications for the treatment of neurological disorders.

One of the most compelling aspects of< strong>Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to bind to specific proteins and enzymes involved in disease pathways. Preliminary studies have explored its interactions with enzymes such as cytochrome P450 monooxygenases and ATP-binding cassette transporters, which are crucial for drug metabolism and efflux. Understanding these interactions can provide valuable insights into the compound's mechanism of action and potential therapeutic applications.

The synthesis of< strong>Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the tetrahydropyridine ring system followed by functionalization at the 2-position to introduce the carboxylate ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a pharmacological perspective, the< strong>Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate has shown promise in preclinical studies. Animal models have demonstrated its ability to modulate neuronal activity and reduce inflammation in certain disease models. These findings have prompted further investigation into its potential as a lead compound for drug development. Additionally, computational modeling studies have been conducted to predict how this compound might interact with biological targets at the molecular level. These studies provide valuable insights into its binding affinity and selectivity.

The chemical properties of< strong>Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate also make it an interesting candidate for chemical biology research. Its ability to undergo various chemical modifications allows researchers to explore different structural analogs with potentially enhanced or altered biological activities. This flexibility is particularly useful in medicinal chemistry where subtle changes in molecular structure can significantly impact biological function.

In conclusion,< strong>Ethyl 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylate (CAS No. 2089699-45-4) is a compound with significant potential in pharmaceutical research. Its unique structure and reported biological activities make it an attractive candidate for further investigation into therapeutic applications. As research continues to uncover new insights into its pharmacological properties，this compound is likely to play an important role in the development of novel treatments for various diseases.